Calcium;(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate;(E)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
Overview
Description
Synthesis Analysis
Calcium metal is used as a reducing agent in preparing other metals such as thorium and uranium . It is also used as an alloying agent for aluminium, beryllium, copper, lead, and magnesium alloys .Molecular Structure Analysis
Calcium is a group 2 metal, also known as an alkaline-earth metal, and no populated d-orbital electrons . The electron configuration of calcium is [Ar] 4s2 .Chemical Reactions Analysis
Calcium reacts with halogens forming the corresponding dihalides . It also reacts with water, forming calcium hydroxide and hydrogen . Calcium ions are precipitated by carbonate ions in neutral to alkaline solutions .Physical And Chemical Properties Analysis
Calcium is a silvery-white, soft metal that tarnishes rapidly in air and reacts with water . It has a melting point of 842°C, a boiling point of 1484°C, and a density of 1.54 g/cm³ .Mechanism of Action
Target of Action
The primary target of this compound is the calcium-sensing receptor (CaSR), which is prevalent in the nervous system and regulates synaptic transmission and neuronal activity via multiple signaling pathways . The CaSR is present in 80–90% of nerve terminals in the cerebral cortex .
Mode of Action
The compound’s interaction with its targets involves complex calcium signaling. The action of extracellular calcium is complex and its actions via CaSR affect numerous ion channels impacting neuronal excitability and many forms of synaptic transmission . The compound likely influences the activity of these channels, altering the excitability of neurons .
Biochemical Pathways
The compound affects the calcium signaling pathway, which plays a crucial role in various cellular processes, including plant growth, development, calcium signaling, and responses to environmental stress . It also influences the regulation of P-type Ca2±ATPases that modulate the movement of calcium ions and the downstream signals to modulate the metabolic pathways .
Pharmacokinetics
Calcium-based compounds generally have complex pharmacokinetics, with factors such as the compound’s charge, lipophilicity, and molecular weight potentially influencing its bioavailability .
Result of Action
The molecular and cellular effects of the compound’s action likely involve alterations in neuronal signaling and synaptic transmission, given the role of calcium and the CaSR in these processes . These changes could influence various physiological functions, from muscle contraction to nerve impulse transmission .
Action Environment
Environmental factors can influence the compound’s action, efficacy, and stability. For instance, the presence of other ions in the environment could potentially affect the compound’s ability to bind to its target . Additionally, the compound’s action could be influenced by the dynamic nature of the intracellular environment, including changes in the concentration of other signaling molecules .
Safety and Hazards
Future Directions
properties
IUPAC Name |
calcium;(Z)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate;(E)-2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C11H20O2.Ca/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2/b8-7+;8-7-; | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOOFPPIHJGRIGW-OLHSYEKISA-L | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].CC(C)(C)C(=CC(=O)C(C)(C)C)[O-].[Ca+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)/C(=C\C(=O)C(C)(C)C)/[O-].CC(C)(C)/C(=C/C(=O)C(C)(C)C)/[O-].[Ca+2] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H38CaO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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